Cas no 2308473-49-4 ((3R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidine-3-carboxylic acid)

• Product Name: (3R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidine-3-carboxylic acid
• CAS No: 2308473-49-4
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6483057
• PubChem ID: 165801522
• Update Time: 2025-05-20

(3R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidine-3-carboxylic acid
• EN300-1491065
• 2308473-49-4
• (3R)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enoyl]piperidine-3-carboxylic acid

• Inchi： 1S/C26H28N2O5/c1-2-8-23(24(29)28-14-7-9-17(15-28)25(30)31)27-26(32)33-16-22-20-12-5-3-10-18(20)19-11-4-6-13-21(19)22/h2-6,10-13,17,22-23H,1,7-9,14-16H2,(H,27,32)(H,30,31)/t17-,23?/m1/s1
• InChI Key： GNCXXPRHDDONAD-LIXIDFRTSA-N
• SMILES： O(C(NC(CC=C)C(N1CCC[C@@H](C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on (3R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidine-3-carboxylic acid

Recent Advances in the Study of (3R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidine-3-carboxylic Acid (CAS: 2308473-49-4)

The compound (3R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidine-3-carboxylic acid (CAS: 2308473-49-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique piperidine-3-carboxylic acid scaffold and fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in various therapeutic applications, including drug discovery and peptide synthesis. Recent studies have focused on its synthetic pathways, biological activities, and potential as a building block for more complex pharmaceutical agents.

One of the key areas of research has been the optimization of synthetic routes for (3R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidine-3-carboxylic acid. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient, high-yield synthesis method using solid-phase peptide synthesis (SPPS) techniques. The researchers highlighted the compound's stability under standard SPPS conditions, making it a valuable intermediate for the production of peptide-based therapeutics. The study also explored the compound's reactivity in various coupling reactions, providing insights into its versatility in drug design.

In addition to its synthetic utility, (3R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidine-3-carboxylic acid has been investigated for its biological activities. Preliminary in vitro studies have shown that derivatives of this compound exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. A recent preprint on bioRxiv reported that the compound's piperidine moiety interacts with the active site of cyclooxygenase-2 (COX-2), suggesting potential applications in the development of anti-inflammatory drugs. However, further in vivo studies are needed to validate these findings.

The structural features of (3R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidine-3-carboxylic acid also make it a candidate for use in prodrug design. Its Fmoc group can be selectively removed under mild conditions, allowing for controlled release of active pharmaceutical ingredients. A 2022 patent application (WO2022156789) described its use in a novel prodrug system targeting neurological disorders, leveraging its ability to cross the blood-brain barrier. This application underscores the compound's potential in addressing unmet medical needs in central nervous system (CNS) diseases.

Despite these advancements, challenges remain in the widespread adoption of (3R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidine-3-carboxylic acid. Issues such as scalability of synthesis, cost-effectiveness, and comprehensive toxicity profiling need to be addressed. Ongoing research is focusing on green chemistry approaches to improve the compound's synthetic accessibility and on expanding its pharmacological profile through structure-activity relationship (SAR) studies.

In conclusion, (3R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylpiperidine-3-carboxylic acid (CAS: 2308473-49-4) represents a versatile and promising molecule in chemical biology and drug discovery. Its unique structural properties, combined with recent synthetic and biological findings, position it as a valuable tool for researchers in the field. Future studies should aim to explore its full therapeutic potential and address current limitations to facilitate its transition from bench to bedside.